Cas no 1251630-30-4 (N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product Name: N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1251630-30-4
• MF: C₂₂H₁₉ClN₄O₃S
• MW: 454.929262399673
• CID: 5397383
• Update Time: 2025-05-28

N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-4-(3-thiomorpholin-4-ylpyrazin-2-yl)oxybenzamide
• N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C22H19ClN4O3S/c23-17-5-1-15(2-6-17)13-26-21(28)16-3-7-18(8-4-16)30-22-20(24-9-10-25-22)27-11-12-29-14-19(27)31/h1-10H,11-14H2,(H,26,28)
• InChI Key： XRINVIAECSNNIN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2=S)C=C1

Additional information on N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide

Research Briefing on N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS: 1251630-30-4)

In recent years, the compound N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS: 1251630-30-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine and pyrazine structural motifs, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide involves a multi-step process that includes the coupling of 4-chlorobenzylamine with a pyrazine derivative functionalized with a thiomorpholine group. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific protein kinases, which are often implicated in cancer and inflammatory diseases. In vitro studies using cell-based assays demonstrated significant inhibition of tumor cell proliferation, suggesting its potential as an anticancer agent. Furthermore, the compound's ability to modulate inflammatory pathways has been explored in preclinical models, highlighting its dual therapeutic potential.

Recent in vivo studies have further validated the efficacy and safety profile of N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide. Animal models of cancer and chronic inflammation showed marked reduction in disease progression with minimal adverse effects. These findings underscore the compound's potential for clinical translation, although further pharmacokinetic and toxicological studies are warranted to fully assess its therapeutic index.

In conclusion, N-[(4-chlorophenyl)methyl]-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide represents a promising candidate for the development of novel therapeutics targeting kinase-dependent diseases. Ongoing research is focused on elucidating its precise molecular mechanisms and optimizing its pharmacological properties to enhance clinical applicability. This compound exemplifies the intersection of chemical innovation and biological relevance, offering new avenues for drug discovery and development in the pharmaceutical industry.